1-[(2,5-dichlorophenyl)sulfonyl]-N-3-isoxazolyl-4-piperidinecarboxamide

• IUPAC Name: 1-(2,5-dichlorophenyl)sulfonyl-N-(1,2-oxazol-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C15H15Cl2N3O4S/c16-11-1-2-12(17)13(9-11)25(22,23)20-6-3-10(4-7-20)15(21)18-14-5-8-24-19-14/h1-2,5,8-10H,3-4,6-7H2,(H,18,19,21)
• InChI Key: KWTAHHDCASPKTD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=NOC=C2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C15H15Cl2N3O4S
• Molecular Weight: 404.3 g/mol

Description

1-[(2,5-dichlorophenyl)sulfonyl]-N-3-isoxazolyl-4-piperidinecarboxamide, also known as DIDS, is a chemical compound that has been extensively studied for its biochemical and physiological effects. It is a sulfonamide derivative that has a piperidine ring and an isoxazole ring attached to it. DIDS is commonly used in scientific research to study the mechanisms of ion transport and cell signaling.

Mechanism of Action

1-[(2,5-dichlorophenyl)sulfonyl]-N-3-isoxazolyl-4-piperidinecarboxamide works by binding to specific sites on chloride channels and transporters, inhibiting their activity. It has been shown to be a non-competitive inhibitor of some chloride channels, meaning that it binds to a site other than the active site of the channel. 1-[(2,5-dichlorophenyl)sulfonyl]-N-3-isoxazolyl-4-piperidinecarboxamide has also been shown to inhibit the activity of some ion pumps, such as the Na+/K+ ATPase.
Biochemical and Physiological Effects:
1-[(2,5-dichlorophenyl)sulfonyl]-N-3-isoxazolyl-4-piperidinecarboxamide has been shown to have a number of biochemical and physiological effects. It has been implicated in the regulation of acid secretion in the stomach, bicarbonate secretion in the pancreas, and the regulation of ion transport in the colon. 1-[(2,5-dichlorophenyl)sulfonyl]-N-3-isoxazolyl-4-piperidinecarboxamide has also been shown to have anti-inflammatory effects, and has been investigated as a potential treatment for inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(2,5-dichlorophenyl)sulfonyl]-N-3-isoxazolyl-4-piperidinecarboxamide in lab experiments is that it is a well-characterized compound that has been extensively studied. It is also relatively easy to synthesize, and is commercially available. However, one limitation of using 1-[(2,5-dichlorophenyl)sulfonyl]-N-3-isoxazolyl-4-piperidinecarboxamide is that it can have off-target effects, meaning that it may inhibit the activity of other channels or transporters in addition to the target of interest. Additionally, 1-[(2,5-dichlorophenyl)sulfonyl]-N-3-isoxazolyl-4-piperidinecarboxamide can be toxic at high concentrations, which can limit its use in some experiments.

Future Directions

There are a number of future directions for research involving 1-[(2,5-dichlorophenyl)sulfonyl]-N-3-isoxazolyl-4-piperidinecarboxamide. One area of interest is the role of 1-[(2,5-dichlorophenyl)sulfonyl]-N-3-isoxazolyl-4-piperidinecarboxamide in the regulation of ion transport in the colon, and its potential use as a treatment for constipation. Another area of interest is the use of 1-[(2,5-dichlorophenyl)sulfonyl]-N-3-isoxazolyl-4-piperidinecarboxamide as a tool to study the mechanisms of ion transport and cell signaling in various tissues and cell types. Additionally, there is ongoing research investigating the potential use of 1-[(2,5-dichlorophenyl)sulfonyl]-N-3-isoxazolyl-4-piperidinecarboxamide as a treatment for inflammatory bowel disease and other inflammatory conditions.

Synthesis Methods

The synthesis of 1-[(2,5-dichlorophenyl)sulfonyl]-N-3-isoxazolyl-4-piperidinecarboxamide involves the reaction of 2,5-dichlorobenzenesulfonyl chloride with 3-isoxazolylamine in the presence of a base. The resulting product is then treated with piperidine-4-carboxylic acid to give the final compound.

Scientific Research Applications

1-[(2,5-dichlorophenyl)sulfonyl]-N-3-isoxazolyl-4-piperidinecarboxamide has been widely used in scientific research to study the mechanisms of ion transport and cell signaling. It has been shown to inhibit the activity of chloride channels and transporters, as well as the activity of some ion pumps. 1-[(2,5-dichlorophenyl)sulfonyl]-N-3-isoxazolyl-4-piperidinecarboxamide has also been used to investigate the role of anion transport in various physiological processes, such as acid secretion in the stomach and bicarbonate secretion in the pancreas.